Cas no 1707376-93-9 (3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride)

• Product Name: 3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride
• CAS No: 1707376-93-9
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• CID: 4612118
• Update Time: 2025-11-01

3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride

• Inchi： 1S/C7H11N3O.ClH/c1-2-6(4-8-3-1)7-10-9-5-11-7;/h5-6,8H,1-4H2;1H
• InChI Key： CBZQDBLJOIIONB-UHFFFAOYSA-N
• SMILES： C1(C2CNCCC2)OC=NN=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride

3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride (CAS No. 1707376-93-9): An Overview

3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride (CAS No. 1707376-93-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and features a unique 1,3,4-oxadiazole moiety, which contributes to its pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The 1,3,4-oxadiazole ring is a heterocyclic structure that has been extensively studied for its biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The incorporation of this moiety into the piperidine scaffold has been shown to enhance the compound's potency and selectivity. Recent research has focused on understanding the mechanisms by which 3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride exerts its effects and identifying potential therapeutic targets.

One of the key areas of interest is the compound's interaction with central nervous system (CNS) receptors. Studies have demonstrated that 3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride exhibits significant affinity for serotonin (5-HT) receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. This interaction has been linked to its potential use in the treatment of psychiatric disorders such as depression and anxiety. Preclinical studies have shown that the compound can modulate serotonin levels in the brain, leading to improved mood and reduced anxiety-like behaviors in animal models.

In addition to its CNS effects, 3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride has been studied in various animal models to assess its bioavailability, distribution, metabolism, and excretion. Results indicate that the compound is well-absorbed following oral administration and exhibits a favorable pharmacokinetic profile. It has a moderate half-life and is primarily metabolized by cytochrome P450 enzymes in the liver. These characteristics make it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride in human subjects. Early phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. Phase II trials are planned to assess its efficacy in specific indications such as major depressive disorder and chronic inflammatory conditions.

The development of 3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride as a therapeutic agent is part of a broader trend in medicinal chemistry towards designing multifunctional compounds that can target multiple pathways simultaneously. This approach aims to improve treatment outcomes by addressing the complex nature of many diseases. The unique combination of CNS activity and anti-inflammatory properties makes 3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride an attractive candidate for further investigation.

In conclusion, 3-(1,3,4-oxadiazol-2-y\-l)piperidine hydrochloride (CAS No. 1707376-93\-9) represents a promising compound with potential applications in both psychiatric and inflammatory disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As clinical trials progress, it is hoped that this compound will contribute to the development of novel treatments for a range of conditions.